Cas no 500360-62-3 (2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-octyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-octyl-
• CAS No: 500360-62-3
• MF: C₁₂H₁₉IN₂O₂
• MW: 350.195935487747
• CID: 1555289
• Update Time: 2024-08-24

2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-octyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 5-iodo-1-octyl-

• Inchi： 1S/C12H19IN2O2/c1-2-3-4-5-6-7-8-15-9-10(13)11(16)14-12(15)17/h9H,2-8H2,1H3,(H,14,16,17)
• InChI Key： QIWXQHKFMLSQIW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCCCCCC)C=C(I)C(=O)N1

Computed Properties

• Exact Mass: 350.04877

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Melting Point: 151-154 °C
• PSA: 49.41
• pka: 8.32±0.10(Predicted)